Cas no 1805007-52-6 (3-(Bromomethyl)-2,5-difluoro-6-(difluoromethyl)pyridine)

3-(Bromomethyl)-2,5-difluoro-6-(difluoromethyl)pyridine is a fluorinated pyridine derivative with a reactive bromomethyl group, making it a versatile intermediate in organic synthesis. The presence of multiple fluorine atoms enhances its electron-withdrawing properties, which can be advantageous in the design of pharmaceuticals, agrochemicals, and specialty materials. The bromomethyl moiety allows for further functionalization through nucleophilic substitution or cross-coupling reactions, enabling precise structural modifications. Its difluoromethyl group contributes to metabolic stability and lipophilicity, which are critical in bioactive molecule development. This compound is particularly useful in medicinal chemistry for the synthesis of fluorinated analogs with improved pharmacokinetic profiles. High purity and consistent quality ensure reliable performance in synthetic applications.

3-(Bromomethyl)-2,5-difluoro-6-(difluoromethyl)pyridine structure

1805007-52-6 structure

Product Name:3-(Bromomethyl)-2,5-difluoro-6-(difluoromethyl)pyridine

CAS No:1805007-52-6

MF:C₇H₄BrF₄N

MW:258.010974884033

CID:4799900

Update Time:2025-05-20

3-(Bromomethyl)-2,5-difluoro-6-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

- 3-(Bromomethyl)-2,5-difluoro-6-(difluoromethyl)pyridine
- Inchi： 1S/C7H4BrF4N/c8-2-3-1-4(9)5(6(10)11)13-7(3)12/h1,6H,2H2
- InChI Key： BYSCWJQOVPCXHI-UHFFFAOYSA-N
- SMILES： BrCC1=C(N=C(C(F)F)C(=C1)F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 169
XLogP3: 2.6
Topological Polar Surface Area: 12.9

3-(Bromomethyl)-2,5-difluoro-6-(difluoromethyl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A023030157-250mg	3-(Bromomethyl)-2,5-difluoro-6-(difluoromethyl)pyridine	1805007-52-6	97%	250mg	$714.00	2022-04-01
Alichem	A023030157-500mg	3-(Bromomethyl)-2,5-difluoro-6-(difluoromethyl)pyridine	1805007-52-6	97%	500mg	$980.00	2022-04-01
Alichem	A023030157-1g	3-(Bromomethyl)-2,5-difluoro-6-(difluoromethyl)pyridine	1805007-52-6	97%	1g	$1,646.40	2022-04-01

3-(Bromomethyl)-2,5-difluoro-6-(difluoromethyl)pyridine Related Literature

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Additional information on 3-(Bromomethyl)-2,5-difluoro-6-(difluoromethyl)pyridine

Comprehensive Guide to 3-(Bromomethyl)-2,5-difluoro-6-(difluoromethyl)pyridine (CAS No. 1805007-52-6)

3-(Bromomethyl)-2,5-difluoro-6-(difluoromethyl)pyridine (CAS No. 1805007-52-6) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromomethyl and difluoromethyl functional groups, serves as a critical intermediate in the synthesis of advanced molecules. Its structural versatility makes it invaluable for developing crop protection agents and bioactive compounds, aligning with the growing demand for sustainable solutions in agriculture and medicine.

The chemical properties of 3-(Bromomethyl)-2,5-difluoro-6-(difluoromethyl)pyridine include a molecular weight of 258.99 g/mol and a purity typically exceeding 97%. Its fluorine-rich structure enhances metabolic stability and bioavailability, making it a preferred choice for researchers exploring novel drug candidates. Recent studies highlight its role in optimizing pesticide formulations, particularly in addressing resistance issues in pests—a hot topic in modern agrochemical innovation.

In the pharmaceutical sector, this compound is pivotal for constructing heterocyclic scaffolds used in central nervous system (CNS) therapeutics and anti-inflammatory drugs. Its bromomethyl group facilitates facile derivatization, enabling rapid prototyping of potential small-molecule inhibitors. Industry trends show a surge in patents leveraging similar difluoromethylpyridine cores, reflecting its commercial relevance.

From an SEO perspective, queries like "buy 3-(Bromomethyl)-2,5-difluoro-6-(difluoromethyl)pyridine" or "CAS 1805007-52-6 suppliers" rank prominently, underscoring market demand. Environmental concerns around fluorinated compounds have also spurred interest in its biodegradability profile, a key consideration for regulatory compliance. Analytical techniques such as HPLC and NMR are routinely employed to verify its stability under storage conditions—a frequent question among end-users.

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For safe handling, standard protocols for halogenated compounds apply, though it’s not classified under stringent hazard categories. Storage recommendations emphasize anhydrous conditions to prevent degradation—a practical insight frequently sought in forums. As research into fluorine chemistry expands, this compound’s role is projected to grow, particularly in precision agriculture and targeted drug delivery systems.